Cas no 23315-24-4 (D-Alanine,3-(methylsulfinyl)-)

• Product Name: D-Alanine,3-(methylsulfinyl)-
• CAS No: 23315-24-4
• MF: C₄H₉NO₃S
• MW: 151.184159994125
• CID: 251952
• PubChem ID: 99483
• Update Time: 2025-04-19

D-Alanine,3-(methylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• D-Alanine,3-(methylsulfinyl)-
• Alanine,3-(methylsulfinyl)-, D- (8CI)
• S-methylcysteine sulfoxide
• UNII-D8W7K73RV4
• S-Methylcysteine sulfoxide, pyrolyzate
• (+)-S-Methyl-L-cystein-sulfoxid
• D8W7K73RV4
• S-Methylaptein sulfoxide
• Methyl alliin
• (Methylsulfinyl)-L-alanine
• S-Methyl-L-Cysteine-S-oxide
• Alanine, 3-(methylsulfinyl)-, L-, pyrolyzate
• Methyiin, pyrolyzate
• S-Methylaptein sulfoxide, pyrolyzate
• (2S)-2-amino-3-methanesulfinylpropanoic acid
• L-Alanine, 3-(methylsulfinyl)-
• S-Methylcysteine S-oxide
• SCHEMBL11268932
• NSC 226572
• Alanine, 3-(methylsulfinyl)-, L-
• 23315-24-4

• Inchi： 1S/C4H9NO3S/c1-9(8)2-3(5)4(6)7/h3H,2,5H2,1H3,(H,6,7)/t3-,9?/m1/s1
• InChI Key： ZZLHPCSGGOGHFW-ZMQIUWNVSA-N
• SMILES： S(C)(C[C@H](C(=O)O)N)=O

Computed Properties

• Exact Mass: 151.03037
• Monoisotopic Mass: 151.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.3
• Topological Polar Surface Area: 99.6Ų

Experimental Properties

• PSA: 80.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids